Cas no 7261-34-9 (Phosphoric triamide, N,N',N''-tridodecyl-)

Phosphoric triamide, N,N',N''-tridodecyl- structure
7261-34-9 structure
Product Name:Phosphoric triamide, N,N',N''-tridodecyl-
CAS No:7261-34-9
MF:C36H78N3OP
MW:599.99779176712
CID:543668
PubChem ID:71404385
Update Time:2025-04-19

Phosphoric triamide, N,N',N''-tridodecyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphoric triamide, N,N',N''-tridodecyl-
    • N-bis(dodecylamino)phosphoryldodecan-1-amine
    • N,N',N''-Tridodecylphosphoric triamide
    • DTXSID60825236
    • 7261-34-9
    • Inchi: 1S/C36H78N3OP/c1-4-7-10-13-16-19-22-25-28-31-34-37-41(40,38-35-32-29-26-23-20-17-14-11-8-5-2)39-36-33-30-27-24-21-18-15-12-9-6-3/h4-36H2,1-3H3,(H3,37,38,39,40)
    • InChI Key: HXIBTWVZEDHYHW-UHFFFAOYSA-N
    • SMILES: P(NCCCCCCCCCCCC)(NCCCCCCCCCCCC)(NCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 599.58874
  • Monoisotopic Mass: 599.58825112g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 36
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.4
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • PSA: 53.16
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.